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Compound of Interest

Compound Name: Vanillin-13C6

Cat. No.: B565506

Essential Safety and Handling Guide for Vanillin-
13C6

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for handling Vanillin-13C6 in a laboratory setting. It is intended for researchers,
scientists, and drug development professionals to ensure safe handling and mitigate risks. The
safety precautions for Vanillin-13C6 are identical to those for its unlabeled analogue, as the
Carbon-13 isotope is stable, non-radioactive, and does not alter the chemical reactivity or
toxicity of the molecule.[1][2]

Quantitative Data Summary

For quick reference, the following table summarizes key quantitative data for Vanillin.
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Property Value

Molecular Weight 152.15 g/mol [3]

Melting Point 81 - 83 °C (178 - 181 °F)[3][4]
Boiling Point 285 °C (545 °F)[3]

Specific Gravity 1.056 (Water = 1)[3][5]

Vapor Density

5.2 (Air = 1)[3][5]

Solubility

Slightly soluble in water. Freely soluble in
alcohol, chloroform, ether, and solutions of alkali
hydroxides.[3]

Workplace Exposure Limit

10 mg/m3 (TWA)[3][4]

Personal Protective Equipment (PPE)

To ensure personal safety, the following personal protective equipment is mandatory when

handling Vanillin-13C6.

PPE Category

Specific Requirements

Eye/Face Protection

Safety glasses with side-shields or chemical

goggles are required.[3][4][6]

Skin Protection

A lab coat or other protective clothing should be
worn.[3][6] Chemical-resistant gloves (such as
nitrile, neoprene, or butyl rubber) are necessary
to prevent skin contact.[3][7] Always inspect

gloves for any signs of degradation before use.

[4]

Respiratory Protection

A dust mask or a NIOSH-approved respirator
should be used, especially when handling the

powder form, to avoid inhalation of dust.[3][6]

Operational Plan
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Adherence to proper handling and storage protocols is crucial for maintaining the stability of
Vanillin-13C6 and the safety of the laboratory environment.

Handling Procedures

» Avoid Contact: Prevent direct contact with skin, eyes, and clothing.[3]

¢ Ventilation: Handle in a well-ventilated area or in a chemical fume hood to minimize dust
inhalation.[3][4]

e Hygiene: Wash hands thoroughly with soap and water after handling.[3] Do not eat, drink, or
smoke in areas where Vanillin-13C6 is handled.[3][7]

« Ignition Sources: Keep away from heat, sparks, and open flames as the product may be
combustible at high temperatures.[3][5]

e Minimize Dust: Avoid formation of dust and aerosols.[4] Use weigh boats to minimize spills
when handling the powder.[8]

Storage Procedures

» Container: Store in a tightly closed, light-resistant container.[3][4] Glass, polyethylene, or
polypropylene containers are suitable.[3]

e Environment: Keep the storage area cool, dry, and well-ventilated.[3][4]

e Incompatibilities: Store away from strong oxidizing agents, bases, and strong reducing
agents.[3]

» Labeling: Ensure all containers are clearly labeled.[3]

Disposal Plan

Immediate and appropriate response to emergencies and proper disposal of waste are critical
for safety and environmental protection.

Spill Response
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o Small Spills: Remove all sources of ignition.[3] Wear appropriate PPE.[3] Sweep up the
spilled solid, avoiding dust generation, and place it in a suitable, closed container for
disposal.[4]

 Large Spills: Evacuate the area. Prevent further leakage if it is safe to do so. Do not let the
product enter drains.[4]

Waste Disposal

e Procedure: Dispose of Vanillin-13C6 waste and contaminated materials in accordance with
all applicable local, state, and federal regulations.[4] The disposal method should be the
same as for non-isotopically labeled vanillin.[9]

o Containers: Use approved waste disposal containers.[4]

Experimental Workflow
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Vanillin-13C6 Handling Workflow
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Caption: Workflow for the safe handling of Vanillin-13CS6.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

. benchchem.com [benchchem.com]

. quora.com [quora.com]

. benchchem.com [benchchem.com]

. geneseo.edu [geneseo.edu]

. thinksrs.com [thinksrs.com]

. chemtexusa.com [chemtexusa.com]

. pentachemicals.eu [pentachemicals.eu]

. ehs.wisc.edu [ehs.wisc.edu]

°
© [e0) ~ » (&) EEN w N =

. moravek.com [moravek.com]

« To cite this document: BenchChem. [Personal protective equipment for handling Vanillin-
13C6]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b565506#personal-protective-equipment-for-handling-
vanillin-13c6]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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